Cas no 85107-53-5 ((2-((Dimethylamino)methyl)phenyl)boronic acid)

(2-((Dimethylamino)methyl)phenyl)boronic acid is a versatile boronic acid derivative featuring a dimethylaminomethyl substituent at the ortho position of the phenyl ring. This structural motif enhances its utility in Suzuki-Miyaura cross-coupling reactions, where it serves as a key intermediate for constructing complex biaryl systems. The dimethylamino group improves solubility in polar solvents and may facilitate chelation with transition metals, potentially increasing reaction efficiency. Its boronic acid functionality enables selective transformations under mild conditions, making it valuable in pharmaceutical and materials science research. The compound’s stability and reactivity profile make it suitable for applications in medicinal chemistry, particularly in the synthesis of targeted bioactive molecules. Proper handling under inert conditions is recommended to preserve its integrity.
(2-((Dimethylamino)methyl)phenyl)boronic acid structure
85107-53-5 structure
Product Name:(2-((Dimethylamino)methyl)phenyl)boronic acid
CAS No:85107-53-5
MF:C9H14BNO2
MW:179.023962497711
MDL:MFCD01318999
CID:90906
PubChem ID:354334609
Update Time:2025-10-28

(2-((Dimethylamino)methyl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

    • (2-((Dimethylamino)methyl)phenyl)boronic acid
    • [2-[(Dimethylamino)methyl]phenyl]-boronic acid
    • 2-(Dimethylaminomethyl)phenylboronic Acid (contains varying amounts of Anhydride)
    • [2-[(dimethylamino)methyl]phenyl]boronic acid
    • 2-(N,N-Dimethylaminomethyl)phenylboronic acid
    • 2-(N,N-Dimethylaminomethyl)phenyl-boronic acid
    • 2-(Dimethylaminomethyl)benzeneboronic Acid (contains varying amounts of Anhydride)
    • 2-((dimethylamino)methyl)phenylboronic acid
    • {2-[(dimethylamino)methyl]phenyl}boronic acid
    • BORONIC ACID, [2-[(DIMETHYLAMINO)METHYL]PHENYL]-
    • 2-(N,N-Dimethylaminomethyl)benzeneboronic acid
    • PubChem7954
    • 2-(N,N-Dimethylaminomethyl)-phenylboronic acid
    • VUDCT
    • 2-((N,N-DIMETHYLAMINO)METHYL)BENZENEBORONIC ACID
    • 2-(N,N-DIMETHYLAMINOMETHY)PHENYLBORONIC ACID
    • AKOS BRN-0065
    • N-DiMethylaMinoMethyl)phenylboronic acid
    • 2-[(Dimethylamino)methyl]benzeneboronic acid
    • 2-(N,N-Dimethylaminomethyl)phenylboronic acid,98%
    • B-[2-[(Dimethylamino)methyl]phenyl]boronic acid (ACI)
    • Boronic acid, [2-[(dimethylamino)methyl]phenyl]- (9CI)
    • [2-((Dimethylamino)methyl)phenyl]boronic acid
    • [2-(N,N-Dimethylaminomethyl)phenyl]boronic acid
    • AS-11608
    • SY024884
    • AB08814
    • VUDCTLOJEPCNRS-UHFFFAOYSA-N
    • (2-((Dimethylamino)methyl)phenyl)boronicacid
    • 2-(N,N-dimethylaminomethyl)phenylboronic acid, AldrichCPR
    • ALBB-011889
    • DTXSID60370236
    • 85107-53-5
    • DB-009474
    • 2-(dimethylaminomethyl)benzeneboronic acid
    • STL429883
    • D5165
    • SCHEMBL4537
    • 2-[(dimethylamino)methyl]phenylboronic acid
    • CS-W004032
    • 2-(N,N-dimethylaminomethyl)phenyl boronic acid
    • EN300-1259733
    • J-500506
    • AKOS004116592
    • MFCD01318999
    • MDL: MFCD01318999
    • Inchi: 1S/C9H14BNO2/c1-11(2)7-8-5-3-4-6-9(8)10(12)13/h3-6,12-13H,7H2,1-2H3
    • InChI Key: VUDCTLOJEPCNRS-UHFFFAOYSA-N
    • SMILES: OB(C1C(CN(C)C)=CC=CC=1)O

Computed Properties

  • Exact Mass: 179.11200
  • Monoisotopic Mass: 179.1117589 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 43.7
  • Molecular Weight: 179.03

Experimental Properties

  • Color/Form: Beige powder
  • Density: 1.201
  • Melting Point: 92-96°C
  • Boiling Point: 309.1°C at 760 mmHg
  • Flash Point: 240.8°C
  • Refractive Index: 1.541
  • PSA: 43.70000
  • LogP: -0.57200

(2-((Dimethylamino)methyl)phenyl)boronic acid Security Information

(2-((Dimethylamino)methyl)phenyl)boronic acid Customs Data

  • HS CODE:2931900090
  • Customs Data:

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

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(2-((Dimethylamino)methyl)phenyl)boronic acid Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sulfuric acid magnesium salt (1:1) Solvents: Methanol ;  0 °C; 30 min, 0 °C; 3 h, rt; rt → 0 °C
1.2 Reagents: Sodium borohydride ;  10 min, 0 °C; 1 h, rt
1.3 Reagents: Sodium bicarbonate Solvents: Water ;  10 min, rt
Reference
Malleable and Self-Healing Covalent Polymer Networks through Tunable Dynamic Boronic Ester Bonds
Cromwell, Olivia R.; Chung, Jaeyoon; Guan, Zhibin, Journal of the American Chemical Society, 2015, 137(20), 6492-6495

Production Method 2

Reaction Conditions
1.1 Reagents: Potassium hydroxide ,  Sulfuric acid magnesium salt (1:1) Solvents: Methanol ,  Water ;  2 h, rt
1.2 Reagents: Sodium borohydride ;  0 °C; 0 °C → rt; overnight, rt
Reference
Structure-Reactivity Relationships in Boronic Acid-Diol Complexation
Brooks, William L. A.; Deng, Christopher C.; Sumerlin, Brent S., ACS Omega, 2018, 3(12), 17863-17870

Production Method 3

Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Diethyl ether ,  Hexane ;  -78 °C → rt; 2 h, rt
1.2 Reagents: Triisopropyl borate Solvents: Diethyl ether ;  -78 °C; -78 °C → rt; 15 h, rt
Reference
Deprotonation from an N-Methyl Group in 2-[1-(Dimethylamino)-1-methylethyl]phenylborane Derivatives
Asakura, Mitsuhiro; Oki, Michinori; Toyota, Shinji, Organometallics, 2000, 19(2), 206-208

(2-((Dimethylamino)methyl)phenyl)boronic acid Raw materials

(2-((Dimethylamino)methyl)phenyl)boronic acid Preparation Products

(2-((Dimethylamino)methyl)phenyl)boronic acid Suppliers

Amadis Chemical Company Limited
Gold Member
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(CAS:85107-53-5)(2-((Dimethylamino)methyl)phenyl)boronic acid
Order Number:A841206
Stock Status:in Stock
Quantity:10.0g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:52
Price ($):200.0
Email:sales@amadischem.com

(2-((Dimethylamino)methyl)phenyl)boronic acid Related Literature

Additional information on (2-((Dimethylamino)methyl)phenyl)boronic acid

Recent Advances in the Application of (2-((Dimethylamino)methyl)phenyl)boronic acid (CAS: 85107-53-5) in Chemical Biology and Pharmaceutical Research

The compound (2-((Dimethylamino)methyl)phenyl)boronic acid (CAS: 85107-53-5) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. As a boronic acid derivative, it plays a crucial role in Suzuki-Miyaura cross-coupling reactions, which are pivotal in the synthesis of complex organic molecules, including pharmaceuticals. Recent studies have highlighted its utility in drug discovery, particularly in the development of protease inhibitors and as a key intermediate in the synthesis of bioactive compounds.

One of the most notable advancements involves the use of (2-((Dimethylamino)methyl)phenyl)boronic acid in the design of novel boron-containing drugs. Boron-based compounds are increasingly recognized for their unique properties, such as the ability to form reversible covalent bonds with biological targets. This characteristic is particularly valuable in the development of enzyme inhibitors, where the boronic acid moiety can interact with active-site residues to modulate enzymatic activity. Recent research has demonstrated its efficacy in inhibiting serine proteases, which are implicated in various diseases, including cancer and inflammatory disorders.

In addition to its role in drug discovery, (2-((Dimethylamino)methyl)phenyl)boronic acid has been employed in the development of sensors and diagnostic tools. Boronic acids are known for their ability to bind diols, making them ideal for the detection of sugars and other biomolecules. Recent studies have explored its use in glucose sensing, with potential applications in diabetes management. Furthermore, its incorporation into fluorescent probes has enabled the real-time monitoring of cellular processes, providing valuable insights into disease mechanisms.

The synthesis and optimization of (2-((Dimethylamino)methyl)phenyl)boronic acid have also been the focus of recent research. Advances in catalytic systems and reaction conditions have improved the yield and purity of this compound, facilitating its broader application in pharmaceutical and chemical industries. Researchers have also investigated its stability and reactivity under various physiological conditions, ensuring its suitability for in vivo applications.

Looking ahead, the potential of (2-((Dimethylamino)methyl)phenyl)boronic acid in targeted drug delivery systems is an exciting area of exploration. Its ability to form stable complexes with biomolecules could be harnessed to develop precision therapeutics with reduced off-target effects. Additionally, ongoing studies are examining its role in combination therapies, where it may enhance the efficacy of existing drugs through synergistic interactions.

In conclusion, (2-((Dimethylamino)methyl)phenyl)boronic acid (CAS: 85107-53-5) continues to be a valuable tool in chemical biology and pharmaceutical research. Its diverse applications, from drug discovery to diagnostic development, underscore its importance in advancing biomedical science. Future research will likely uncover new uses for this compound, further solidifying its role in the development of innovative therapies and technologies.

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Amadis Chemical Company Limited
(CAS:85107-53-5)(2-((Dimethylamino)methyl)phenyl)boronic acid
A841206
Purity:99%
Quantity:10.0g
Price ($):200.0
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